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Compound of Interest

Compound Name: ProINDY

Cat. No.: B611316 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Handling Protocols for the DYRK1A/B Inhibitor, ProINDY.

This document provides crucial safety and logistical information for the handling and disposal

of ProINDY, a cell-permeable prodrug of the DYRK1A/B inhibitor, INDY.[1][2][3] Adherence to

these guidelines is essential to ensure personal safety and minimize environmental impact.

ProINDY is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[4]

Hazard Identification and Safety Summary
A thorough understanding of the potential hazards associated with ProINDY is the first step

toward safe handling. The following table summarizes the key hazard information.
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Hazard Classification Description Precautionary Statements

Acute Oral Toxicity Harmful if swallowed.[4]

Do not eat, drink, or smoke

when using this product. Wash

hands and any exposed skin

thoroughly after handling. If

swallowed, call a poison center

or doctor if you feel unwell.

Rinse mouth.[4]

Acute Aquatic Toxicity Very toxic to aquatic life.[4]

Avoid release to the

environment. Collect spillage.

[4]

Chronic Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects.[4]

Avoid release to the

environment. Collect spillage.

[4]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the specific PPE required for the tasks to

be performed.[5] The following table outlines the recommended PPE for handling ProINDY in

solid (powder) and solution forms.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

To prevent skin contact with

the chemical.[6]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

or airborne particles.

Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for

small quantities handled with

adequate engineering controls.

If weighing or handling larger

quantities of powder where

dust may be generated, a

NIOSH-approved respirator

may be necessary based on a

risk assessment.

To prevent inhalation of

airborne particles.

Experimental Workflow: Safe Handling of ProINDY
Powder
The following diagram and protocol outline the step-by-step procedure for safely weighing and

preparing a stock solution of ProINDY powder.
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Preparation

Weighing (in a Fume Hood)

Solubilization (in a Fume Hood)

Cleanup and Disposal
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Don Personal Protective Equipment (PPE)

Tare Weighing Vessel

Weigh ProINDY Powder

Seal Weighing Vessel

Add Solvent to Powder

Ensure Complete Dissolution

Transfer to Storage Vial

Decontaminate Work Area and Equipment

Doff PPE

Dispose of Waste Properly

Wash Hands Thoroughly
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Caption: Workflow for safely handling ProINDY powder.
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Experimental Protocol: Weighing and Solubilizing ProINDY Powder

Preparation:

Designate a specific work area for handling ProINDY. This should be within a certified

chemical fume hood.

Cover the work surface with absorbent, disposable bench paper.

Assemble all necessary equipment (e.g., balance, weigh boats, spatula, solvent, vials).

Don the appropriate PPE as specified in the table above.

Weighing (inside a chemical fume hood):

To minimize fluctuations, ensure the fume hood sash is at the proper height and air flow is

stable.

Tare an appropriate weighing vessel (e.g., weigh boat or microcentrifuge tube) on the

balance.

Carefully transfer the desired amount of ProINDY powder to the tared vessel using a

clean spatula. Avoid creating dust.

Once the desired weight is obtained, securely close the primary container of ProINDY
powder.

Solubilization (inside a chemical fume hood):

Add the appropriate solvent (e.g., DMSO or ethanol) to the vessel containing the ProINDY
powder. ProINDY is soluble in DMSO and EtOH.[3]

Gently swirl or vortex the mixture until the powder is completely dissolved.

Transfer the resulting solution to a clearly labeled and properly sealed storage vial.

Cleanup and Disposal:
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Wipe down the spatula and any other contaminated reusable equipment with a suitable

solvent (e.g., 70% ethanol).

Dispose of all contaminated disposable items (bench paper, weigh boat, pipette tips) in a

designated hazardous waste container.

Carefully remove and dispose of gloves in the hazardous waste stream.

Wash hands thoroughly with soap and water after the procedure is complete.

Operational and Disposal Plans
Proper storage and disposal are critical for maintaining a safe laboratory environment and

preventing environmental contamination.

Storage Plan
Form Storage Temperature Conditions

Powder -20°C

Keep container tightly sealed

in a cool, well-ventilated area.

Protect from light and

moisture.

In Solvent -80°C

Aliquot to avoid repeated

freeze-thaw cycles. Ensure

vials are tightly sealed.

Disposal Plan
All waste contaminated with ProINDY must be treated as hazardous chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b611316?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Waste Collection

Final Disposal

Contaminated Solids
(Gloves, Tubes, Bench Paper)

Designated Hazardous
Solid Waste Container

Unused/Expired Solutions
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Liquid Waste Container

Contaminated Sharps
(Needles, Syringes)

Puncture-Resistant
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Arrange for Pickup by
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b611316#personal-protective-equipment-for-handling-
proindy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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